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Cat. No.: B148093 Get Quote

Technical Support Center: Potassium Chromate
Indicator in Titrations
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the use of potassium chromate as an indicator in argentometric

titrations, commonly known as the Mohr's method. This guide is intended for researchers,

scientists, and drug development professionals to address common issues encountered during

these experiments.

Troubleshooting Guide & FAQs
This section addresses specific issues that may arise during your titration experiments.

Q1: Why is the endpoint of my titration not sharp or difficult to determine?

A1: An indistinct endpoint is a common issue that can be attributed to several factors:

Incorrect pH: The efficiency of the potassium chromate indicator is highly dependent on the

pH of the solution. The optimal pH range is between 6.5 and 10.5.[1] Outside this range,

competing reactions interfere with the formation of the red-brown silver chromate precipitate

that signals the endpoint.

Indicator Concentration: An incorrect concentration of the potassium chromate indicator

can lead to a poorly defined endpoint. A 5% w/v solution is typically recommended.[2]
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Slow Precipitation: The formation of the silver chromate precipitate can be slow, especially in

dilute solutions. Vigorous stirring is essential to ensure a sharp and reproducible endpoint.[2]

High Analyte Concentration: In samples with high chloride concentrations, the voluminous

white precipitate of silver chloride can mask the color change of the indicator.[1]

Q2: What is the effect of a low pH (acidic solution) on the titration?

A2: If the pH of the solution is below 6.5, the chromate ions (CrO₄²⁻), which are yellow, will be

converted to dichromate ions (Cr₂O₇²⁻), which are orange.[1][3] This occurs because chromate

is the conjugate base of the weak chromic acid.[4][5] The dichromate ions do not readily form a

precipitate with silver ions, leading to a delayed or completely absent endpoint. This results in

an overestimation of the analyte concentration due to the overconsumption of the silver nitrate

titrant.[2]

Q3: What happens if the pH of the solution is too high (alkaline solution)?

A3: In solutions with a pH above 10.5, silver ions (Ag⁺) will react with hydroxide ions (OH⁻) to

form a brownish precipitate of silver hydroxide (AgOH) or silver oxide (Ag₂O).[1][6] This

precipitation consumes the silver nitrate titrant, leading to a premature and inaccurate endpoint.

The formation of this precipitate can also mask the true endpoint color change.[2][4]

Q4: My endpoint appears reddish-brown, but then it fades. What does this indicate?

A4: A fading endpoint can be a result of insufficient stirring. Locally formed silver chromate can

become occluded in the silver chloride precipitate before the true endpoint is reached.[2] With

proper agitation, the silver chromate should redissolve until all the chloride has precipitated. A

persistent reddish-brown color throughout the solution indicates the true endpoint.

Q5: I am titrating a sample containing ammonium ions. Are there any special considerations?

A5: Yes. When ammonium ions are present, the pH of the solution should be maintained in a

narrower range, typically between 6.5 and 7.2.[1] At higher pH values, ammonia can form,

which can complex with silver ions, increasing the solubility of both silver chloride and silver

chromate, thereby affecting the accuracy of the titration.[1]
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Data Presentation: Effect of pH on Titration
Accuracy
The pH of the titration medium has a critical impact on the accuracy of the results obtained

using the potassium chromate indicator. The following table summarizes the qualitative and

quantitative effects of pH on the titration endpoint.

pH Range Observation
Effect on
Chromate
Indicator

Endpoint
Observation

Titration Error

< 6.5

Solution may

have an orange

tint.

Chromate

(CrO₄²⁻) is

converted to

Dichromate

(Cr₂O₇²⁻).

Endpoint is

delayed or

absent.

Positive Error

(Over-titration)

6.5 - 10.5
Solution is

yellow.

Chromate

(CrO₄²⁻) is the

stable and

effective

indicator form.

Sharp, persistent

reddish-brown

precipitate forms

at the endpoint.

Minimal/Accepta

ble Error

(+0.06% for 0.1M

solutions)[1]

> 10.5

A brownish

precipitate may

form upon

addition of titrant.

Formation of

silver hydroxide

(AgOH) or silver

oxide (Ag₂O)

precipitate.

Endpoint is

premature and

masked by the

brown

precipitate.

Negative Error

(Under-titration)

Experimental Protocols
This section provides a detailed methodology for a typical argentometric titration of chloride

using potassium chromate as an indicator (Mohr's Method).

1. Reagent Preparation:

0.1 M Silver Nitrate (AgNO₃) Standard Solution:
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Dry approximately 5 g of analytical grade AgNO₃ at 100°C for 1-2 hours and allow it to

cool in a desiccator.

Accurately weigh about 4.25 g of the dried AgNO₃.

Dissolve the weighed AgNO₃ in deionized water and dilute to 250 mL in a volumetric flask.

Store the solution in a dark amber bottle, as silver nitrate is light-sensitive.[7]

5% (w/v) Potassium Chromate (K₂CrO₄) Indicator Solution:

Dissolve 5 g of K₂CrO₄ in 100 mL of deionized water.

To remove any contaminating chloride, add a dilute solution of silver nitrate dropwise until

a slight red precipitate is formed.

Allow the solution to stand for at least 12 hours, then filter to remove the precipitate.

2. Sample Preparation and pH Adjustment:

Accurately pipette a known volume of the sample solution containing chloride ions into a 250

mL Erlenmeyer flask.

Dilute with approximately 50 mL of deionized water.

Check the pH of the solution. If it is acidic, add a small amount of chloride-free calcium

carbonate or a dilute sodium hydroxide solution to adjust the pH to the 7.0-10.5 range. If it is

too alkaline, adjust with dilute nitric acid.

3. Titration Procedure:

Add 1-2 mL of the 5% potassium chromate indicator solution to the sample flask. The

solution should turn a light yellow.

Titrate with the standardized 0.1 M silver nitrate solution while continuously and vigorously

swirling the flask.

The initial white precipitate is silver chloride (AgCl).
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The endpoint is reached when the first permanent reddish-brown color of silver chromate

(Ag₂CrO₄) appears and persists throughout the solution with swirling.[7]

Record the volume of silver nitrate solution used.

It is advisable to perform a blank titration using a chloride-free sample (e.g., deionized water

with calcium carbonate) to correct for the volume of silver nitrate required to form the visible

silver chromate precipitate.[4]

Mandatory Visualization
The following diagrams illustrate the chemical equilibrium of the chromate indicator and the

experimental workflow.

Low pH (< 6.5) Optimal pH (6.5 - 10.5) High pH (> 10.5)

CrO₄²⁻ (Yellow)

+ 2H⁺

Cr₂O₇²⁻ (Orange) + H₂O

CrO₄²⁻ (Yellow)

+ 2Ag⁺

Ag₂CrO₄ (Red-Brown Precipitate)

Ag⁺

+ OH⁻

AgOH (Brown Precipitate)

Click to download full resolution via product page

Caption: Chemical equilibrium of the chromate indicator at different pH values.
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Start: Prepare Sample

Prepare 0.1M AgNO₃ and 5% K₂CrO₄ Indicator

Adjust Sample pH to 6.5 - 10.5

Add K₂CrO₄ Indicator (Yellow Color)

Titrate with AgNO₃

Observe Formation of White AgCl Precipitate Endpoint: First Persistent Red-Brown Ag₂CrO₄ Precipitate

Continue Titrating

Record Volume of AgNO₃

Calculate Analyte Concentration

End

Click to download full resolution via product page

Caption: Experimental workflow for Mohr's method of titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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